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Compound of Interest

Compound Name: CC15009

Cat. No.: B15611998 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical guidance for the proper disposal of

CC15009, a potent xanthine oxidoreductase (XOR) inhibitor intended for laboratory use only.

Adherence to these procedures is critical to ensure the safety of laboratory personnel and to

maintain compliance with environmental regulations. CC15009, with CAS number 2482713-67-

5, is a solid organic compound with a molecular formula of C₂₀H₂₁Cl₂N₅O₂ and a molecular

weight of 434.32.[1] While specific hazard data is not publicly available, its potent biological

activity necessitates careful handling and disposal.

Researchers, scientists, and drug development professionals must consult the official Safety

Data Sheet (SDS) provided by the supplier for complete and definitive guidance. The following

procedures are based on best practices for the disposal of potent, non-volatile solid chemical

waste in a laboratory setting and should be considered a baseline for safe operations.

Immediate Safety and Handling
Before beginning any disposal procedure, ensure that all personnel are wearing the

appropriate Personal Protective Equipment (PPE).
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Personal Protective Equipment (PPE) Specification

Gloves Nitrile or other chemically resistant gloves.

Eye Protection
Safety glasses with side shields or chemical

splash goggles.

Lab Coat Standard laboratory coat.

Respiratory Protection

Not generally required for handling small

quantities of non-volatile solids in a well-

ventilated area. If creating dust or aerosols is

likely, a NIOSH-approved respirator is

recommended.

Disposal Plan: Step-by-Step Guidance
1. Waste Identification and Segregation:

Contaminated Solids: This includes any disposable lab supplies such as pipette tips, tubes,

and gloves that have come into direct contact with CC15009.

Unused or Expired Compound: Pure CC15009 that is no longer needed.

Contaminated Solvents: Any solvents used to clean glassware or surfaces that are

contaminated with CC15009.

2. Waste Collection and Storage:

Solid Waste:

Collect all contaminated solid waste in a designated, leak-proof, and clearly labeled

hazardous waste container.

The container label should include: "Hazardous Waste," "CC15009 Solid Waste," the

primary hazards (e.g., "Toxic," "Potent Compound"), and the date of accumulation.

Unused Compound:
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Keep the compound in its original, tightly sealed container.

Label as "Hazardous Waste for Disposal" and include the chemical name "CC15009."

Liquid Waste (Contaminated Solvents):

Collect in a separate, compatible, and clearly labeled hazardous waste container.

The label should include: "Hazardous Waste," "CC15009 in [Solvent Name]," and the

approximate concentration.

3. Final Disposal:

All waste streams containing CC15009 must be disposed of through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.

Do not dispose of CC15009 down the drain or in regular trash.

Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Protocols Cited
While no experimental protocols for the disposal of CC15009 are publicly available, the

procedures outlined above are derived from standard laboratory safety protocols for handling

potent chemical compounds. The information regarding the identity and properties of CC15009
is based on publicly available data from chemical suppliers and scientific publications.[1][2] A

recent study highlighted its efficacy and safety profile in preclinical models, underscoring its

potent biological activity.

CC15009 Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of waste

generated from working with CC15009.
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Caption: Logical workflow for the safe segregation and disposal of CC15009 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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